N-phenyl-4-((4-phenylthiazol-2-yl)methyl)piperazine-1-carboxamide

• IUPAC Name: N-phenyl-4-[(4-phenyl-1,3-thiazol-2-yl)methyl]piperazine-1-carboxamide
• InChI: InChI=1S/C21H22N4OS/c26-21(22-18-9-5-2-6-10-18)25-13-11-24(12-14-25)15-20-23-19(16-27-20)17-7-3-1-4-8-17/h1-10,16H,11-15H2,(H,22,26)
• InChI Key: GPDAHPBTNTXQCX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=NC(=CS2)C3=CC=CC=C3)C(=O)NC4=CC=CC=C4
• Molecular Formula: C21H22N4OS
• Molecular Weight: 378.5 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a study reported the synthesis of N-(4-(4-(methylsulfonyl)phenyl)-5-phenylthiazol-2-yl)benzenesulfonamide derivatives that combine thiazole and sulfonamide, groups with known antibacterial activity. Another study reported the synthesis of a series of novel N-(4-phenylthiazol-2-yl)cinnamamide derivatives.

Scientific Research Applications

Drug Discovery

The 1,2,3-triazole scaffold, present in this compound, has garnered significant attention in drug discovery. Researchers have exploited its high chemical stability, aromatic character, and hydrogen bonding ability. Notably, several medicinal compounds containing a 1,2,3-triazole core are already available in the market. For instance:

• .

Biological Activities

The compound’s biological activities are equally intriguing:

• .
• Antibacterial and Antifungal Properties : The synthesized molecules exhibited antibacterial activity comparable to amoxicillin and antifungal activity against strains like T. harzianum and A. .

Cytotoxicity

A series of [6-(4-bromophenyl)imidazo[2,1-b]thiazol-3-yl]acetic acid arylidenehydrazides, containing a thiazole core, showed cytotoxicity against human tumor cell lines. .

Antioxidant Potential

.